4-(Pyrrolidin-1-yl)butanoic acid hydrochloride

• IUPAC Name: 4-pyrrolidin-1-ylbutanoic acid;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c10-8(11)4-3-7-9-5-1-2-6-9;/h1-7H2,(H,10,11);1H
• InChI Key: ZEWPJQOFVHRHKN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCCC(=O)O.Cl
• Molecular Formula: C8H16ClNO2
• DSSTOX Substance ID: DTXSID90564742
• Molecular Weight: 193.67 g/mol
• CAS RN: 49637-21-0

Description

Synthesis Analysis

A study discusses the synthesis of a series of 3-aryl(pyrrolidin-1-yl)butanoic acids, including 4-(pyrrolidin-1-yl)butanoic acid hydrochloride. The synthesis involved a diastereoselective route using rhodium-catalyzed asymmetric 1,4-addition (Procopiou et al., 2018).

Molecular Structure Analysis

The molecular and crystal structure of closely related compounds, such as 4-oxo-4-(pyridin-3-ylamino)butanoic acid, has been analyzed using X-ray diffraction, demonstrating significant insights into the structural aspects of such compounds (Naveen et al., 2016).

Chemical Reactions and Properties

The compound's reactivity, including its participation in various chemical reactions, is highlighted in studies. For example, a study on pyrrolidin-1-yl-4-t-butylcyclohexene shows the compound's capability to undergo diverse chemical transformations, which can be related to this compound (Fabrissin et al., 1980).

Physical Properties Analysis

Studies focusing on similar compounds provide insights into the physical properties, like solubility and crystal structure, which can be extrapolated to understand this compound (G. Radha et al., 2023).

Chemical Properties Analysis

The chemical properties, including reactivity under different conditions and interactions with other chemical entities, can be inferred from studies on structurally similar compounds, such as 4-(pyrrolidin-1-yl)pyridine-catalyzed reactions (Sano et al., 2006).

Scientific Research Applications

Integrin Inhibition for Pulmonary Fibrosis Treatment

A study focused on the synthesis of 3-aryl(pyrrolidin-1-yl)butanoic acids, including variations that showed high affinity and selectivity for the αvβ6 integrin. One specific analog, (S)-3-(3-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)-4-((R)-3-(2-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)ethyl)pyrrolidin-1-yl)butanoic acid hydrochloride, demonstrated very high affinity for αvβ6 integrin, a target for idiopathic pulmonary fibrosis treatment. The compound exhibited promising solubility and pharmacokinetics suitable for inhaled dosing, suggesting potential therapeutic applications in pulmonary fibrosis treatment (Procopiou et al., 2018).

Optical Gating of Synthetic Ion Channels

Research involving 4-oxo-4-(pyren-4-ylmethoxy) butanoic acid, a related compound, demonstrated the use of photolabile protecting groups for the optical gating of nanofluidic devices. The study showed that synthetic ion channels' inner surfaces could be modified with photolabile hydrophobic molecules. These molecules can be removed through irradiation, leading to the generation of hydrophilic groups and enabling light-triggered permselective transport of ionic species. This approach has potential applications in controlled release, sensing, and information processing in nanofluidic devices (Ali et al., 2012).

Antimicrobial Activity of Pyrrolidin-2-ones

Another study explored the novel cyclization of 4-(substituted-phenylsulfonamido)butanoic acids to 1-[(substituted-phenyl)sulfonyl]pyrrolidin-2-ones using polyphosphate ester (PPE). This process improved reaction times and yields, and the synthesized compounds were screened for antimicrobial activity. The study found that the compounds exhibited a range of minimum inhibitory concentration (MIC) values, indicating potential for antimicrobial applications (Zareef et al., 2008).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods I

Procedure details

30.0 g. (0.13 mole) of Methyl γ-iodobutyrate (Blicke et al., J. Am. Chem. Soc. 63, 2488 (1941)) was combined with 36 g. of pyrrolidine in 300 ml. of benzene, heated at 60°C. for 0.5 hour and stirred at room temperature for 16 hours. A dark orange layer formed. The benzene solution was decanted, concentrated and distilled (b.p. 100°C. at 15 mm Hg) to give 10 g. of colorless liquid. The infrared and nuclear magnetic resonance spectra indicated the product to be methyl γ-pyrrolidino-butyrate. This material was dissolved in 100 ml. of 18% hydrochloric acid and heated at reflux for 28 hours. The solution was concentrated under reduced pressure to give a semi-solid which was triturated with acetone and filtered. Recrystallization from acetic acid/acetone gave 8.3 g. (33%) of the desired acid hydrochloride as colorless crystals, m.p. 126°-127°C. The infrared and nuclear magnetic resonance spectra were consistent with the proposed structure.

Synthesis routes and methods II

Procedure details

30.0 g. (0.13 mole) of Methyl γ-iodobutyrate (F.F. Blicke, W.B. Wright and M.F. Zienty, J. Amer. Chem. Soc. 63, 2488 (1941) was combined with 36 g. of pyrrolidine (Aldrich) in 300 ml. of benzene, heated at 60° for 0.5 hour and stirred at room temperature for 16 hours. A dark orange layer formed. The benzene solution was decanted, concentrated and distilled (b.p. 100° at 15 mm Hg) to give 10 g. of colorless liquid. The infrared and nmr spectra indicated that product to be methyl Γ-pyrrolidinobutyrate. This material was dissolved in 100 ml. of 18% hydrochloric acid and heated at reflux for 28 hours. The solution was concentrated under reduced pressure to give a semi-solid which was triturated with acetone and filtered. Recrystallization from acetic acid/acetone gave 8.3 g. (33%) of the desired acid hydrochloride as colorless crystals, m.p. 126°-127°. The infrared and nmr spectra are consistent with the proposed structure.